Cas no 1261747-13-0 (5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261747-13-0
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4982931
• Update Time: 2025-10-29

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C14H9F6NO/c15-13(16,17)9-5-8(7-22)12(21-6-9)10-3-1-2-4-11(10)14(18,19)20/h1-6,22H,7H2
• InChI Key： GKRQSFSMQAIOJD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(CO)=CC(C(F)(F)F)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1

Additional information on 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol

Comprehensive Overview of 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261747-13-0)

The compound 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261747-13-0) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring trifluoromethyl groups and a pyridine-methanol backbone, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and bioavailability, which align with current trends in drug discovery.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their applications in medicinal chemistry and material science. The presence of CF3 groups in 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol contributes to its electron-withdrawing properties, which are critical for modulating the reactivity and binding affinity of target molecules. This compound is particularly relevant in the development of small-molecule inhibitors and catalysts, addressing key challenges in drug design and organic synthesis.

From an industrial perspective, CAS No. 1261747-13-0 is gaining attention for its role in high-performance materials. Its structural features enable it to act as a building block for advanced polymers and electronic materials, which are pivotal in sectors like optoelectronics and renewable energy. The compound’s stability under various conditions also makes it a candidate for green chemistry applications, aligning with global sustainability goals.

Analytical studies of 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol highlight its compatibility with modern spectroscopic techniques, such as NMR and mass spectrometry. These methods are essential for quality control and structural elucidation, ensuring its reliability in research and production. Furthermore, the compound’s synthetic versatility allows for modifications to optimize its properties for specific applications, a feature highly valued in custom synthesis projects.

The growing interest in fluorine-containing compounds has positioned CAS No. 1261747-13-0 as a subject of numerous patent filings and academic publications. Its potential in targeted therapy and precision agriculture underscores its relevance in addressing contemporary challenges in healthcare and food security. As research progresses, this compound is expected to play a pivotal role in innovations across multiple scientific disciplines.